1-Dodecanesulfonic acid, methyl ester

• IUPAC Name: methyl dodecane-1-sulfonate
• InChI: InChI=1S/C13H28O3S/c1-3-4-5-6-7-8-9-10-11-12-13-17(14,15)16-2/h3-13H2,1-2H3
• InChI Key: UJQFDNSGJXSEGG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCS(=O)(=O)OC
• Molecular Formula: C13H28O3S
• DSSTOX Substance ID: DTXSID80178413
• Molecular Weight: 264.43 g/mol
• CAS RN: 2374-65-4

Description

1-Dodecanesulfonic acid, methyl ester is a chemical compound. It is a type of ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids.

Synthesis Analysis

Esters can be synthesized through a process called esterification. This process involves the reaction of an alcohol and a carboxylic acid in the presence of an acid catalyst, such as concentrated sulfuric acid. Another synthetic pathway to esters involves the reaction of acid chlorides with alcohols to yield an ester and hydrochloric acid. In the case of methyl esters, carboxylic acids can react with diazomethane to produce the ester.

Chemical Reactions Analysis

Esters, including this compound, undergo a reaction known as hydrolysis. In this reaction, the ester is split with water, replacing the alkoxy (OR’) group of the ester with another group. This reaction can be catalyzed by either an acid or a base.

Physical And Chemical Properties Analysis

Esters are neutral compounds and have polar bonds. They do not engage in hydrogen bonding with each other, which results in considerably lower boiling points than their isomeric carboxylic acids counterparts. Esters of low molar mass are somewhat soluble in water due to their ability to engage in hydrogen bonding with water molecules.

Scientific Research Applications

Metabolic Pathways and Biochemical Importance

• Metabolism in Yeast : 1-Dodecanesulfonic acid, methyl ester has been studied for its metabolism in yeast, specifically Saccharomyces cerevisiae. This research provides insights into the metabolic pathways and the production of isomeric lactones, which are of biochemical significance, including applications in fermentation and as potential anticancer agents (Garbe & Tressl, 2003).

Environmental Impact and Surfactant Applications

• Ecological Assessment of Surfactants : Studies have compared the ecological impact of dodecanolethoxylates and methyl ester ethoxylates, including those derived from this compound. This research is vital for understanding the environmental implications of these compounds and their potential as environmentally friendly surfactants (Szwach & Lukosek, 2017).

Chemical Synthesis and Properties

• Synthesis of Cleavable Surfactants : Research on the synthesis of novel sulfonated ester types of cleavable surfactants, which exhibit good water solubility and biodegradability, has implications for industrial applications, including in formulations where environmental degradation is crucial (Ono et al., 1998).

• Whole Cell Biocatalyst Applications : The use of this compound in the production of ω-hydroxy dodecanoic acid using bacterial P450 monooxygenase-based biocatalysts shows potential in biotechnological applications, particularly in the synthesis of hydroxylated fatty acids (Scheps et al., 2013).

Biotransformation and Bio-based Production

• Production of Dodecanedioic Acid : The biotransformation of dodecanoic acid methyl ester by Candida tropicalis for producing dodecanedioic acid (DDA) highlights the potential of this compound in green chemistry and renewable product synthesis. DDA is a key precursor for polyamide nylon-6,12 production (Funk et al., 2017).

Mechanism of Action

The mechanism of action for ester reactions typically involves a nucleophilic attack on the carbonyl carbon of the ester, followed by the removal of the leaving group. For example, in the synthesis of methyl esters, the first step of the mechanism is a simple acid-base reaction to deprotonate the carboxylic acid. The carboxylate then acts as the nucleophile in an SN2 reaction with protonated diazomethane to produce the methyl ester.

Safety and Hazards

The safety data sheet for a related compound, Dodecanesulfonic acid, sodium salt, indicates that it may form combustible dust concentrations in air. It should be stored in a well-ventilated place and kept tightly closed. In case of contact with skin or eyes, it is recommended to rinse immediately with plenty of water and seek medical attention.